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Compound of Interest

Compound Name:
5-Bromo-2-chloro-3-iodopyridin-4-

amine

CAS No.: 2173992-38-4

Cat. No.: B2600726

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Polysubstituted
Pyridines
The precise synthesis and utilization of polysubstituted pyridine scaffolds are of paramount

importance in modern medicinal chemistry and drug discovery. These nitrogen-containing

heterocycles are core components of numerous pharmaceuticals. However, the introduction of

multiple, distinct halogen substituents onto the pyridine ring in a regiocontrolled manner

presents a significant synthetic challenge. This guide addresses the topic of 5-Bromo-2-
chloro-3-iodopyridin-4-amine. An initial search for this specific substitution pattern did not

yield a commercially available compound with a registered CAS number. However, the closely

related isomer, 5-Bromo-4-chloro-3-iodopyridin-2-amine (CAS Number: 1228666-03-2), is

available and serves as an excellent case study for this class of compounds.[1][2] This guide

will provide an in-depth look at the properties, synthesis, and potential applications of this and
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related halogenated pyridinamines, offering valuable insights for researchers working with

these versatile building blocks.

Physicochemical Properties and Safety Data
Understanding the fundamental properties of a chemical is crucial for its effective use in

research and development. The following table summarizes the key physicochemical data for

5-Bromo-4-chloro-3-iodopyridin-2-amine.

Property Value Source

CAS Number 1228666-03-2 [1][2]

Molecular Formula C5H3BrClIN2 [1][3]

Molecular Weight 333.35 g/mol [1][2]

Physical Form Solid powder [2]

InChI Key
VUZRKELWKYLVBZ-

UHFFFAOYSA-N
[1][2]

SMILES String Nc1ncc(Br)c(Cl)c1I [1]

Safety and Handling
Highly halogenated organic molecules require careful handling due to their potential toxicity.

For 5-Bromo-4-chloro-3-iodopyridin-2-amine, the following safety information is pertinent:

Hazard Pictograms: GHS06 (Skull and crossbones)[1]

Signal Word: Danger[1]

Hazard Statements: H301 (Toxic if swallowed)[1]

Precautionary Statements: P301 + P310 (IF SWALLOWED: Immediately call a POISON

CENTER/doctor)[1]

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[4][5][6]
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Accidental release should be managed by containing the spill with an inert absorbent material

and disposing of it as hazardous waste.[4]

Synthetic Strategies for Polysubstituted
Pyridinamines
The synthesis of polysubstituted pyridines often involves a multi-step process that carefully

controls the regioselectivity of halogenation and amination reactions. While a specific,

published synthesis for 5-Bromo-4-chloro-3-iodopyridin-2-amine is not readily available, a

plausible retro-synthetic analysis based on known organic chemistry principles can be

proposed.

A potential synthetic route could start from a more readily available aminopyridine, such as 2-

aminopyridine. The synthesis would proceed through sequential halogenation steps.

Proposed Synthetic Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://static.cymitquimica.com/products/54/pdf/sds-OR345455.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2600726?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Aminopyridine

2-Amino-5-bromopyridine

Bromination
(e.g., NBS)

2-Amino-5-bromo-3-iodopyridine

Iodination
(e.g., ICl or KIO3/KI)

5-Bromo-2-chloro-3-iodopyridine

Sandmeyer Reaction
(Diazotization then Chlorination)

5-Bromo-2-chloro-3-iodopyridin-4-amine (Target)

Amination
(e.g., Nucleophilic Aromatic Substitution)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for a polysubstituted pyridinamine.

Detailed Experimental Protocol (Hypothetical)
The following protocol is a hypothetical, step-by-step methodology for the synthesis of a related

compound, 2-amino-5-bromo-3-iodopyridine, which is a key intermediate.[7]

Step 1: Bromination of 2-Aminopyridine

Dissolve 2-aminopyridine in a suitable solvent such as acetone.

Cool the reaction mixture to 10°C in an ice bath.
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Slowly add N-bromosuccinimide (NBS) portion-wise to the stirred solution over 30 minutes.

Allow the reaction to stir for an additional 30 minutes at 10°C.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, remove the solvent under reduced pressure.

Recrystallize the crude product from ethanol to yield 2-amino-5-bromopyridine.

Step 2: Iodination of 2-Amino-5-bromopyridine

Prepare a solution of 2-amino-5-bromopyridine in 2 mol/L sulfuric acid.

Add potassium iodate portion-wise to the stirred solution.

Heat the mixture to 100°C.

Add a solution of potassium iodide in water dropwise over 30 minutes.

Continue stirring at 100°C for 1.5 hours.

Cool the reaction to room temperature and adjust the pH to 8 with ammonia.

Cool the mixture to 10°C for 1 hour to precipitate the product.

Filter the solid, wash with cold water, and recrystallize from ethanol to obtain 2-amino-5-

bromo-3-iodopyridine.

Applications in Drug Discovery and Medicinal
Chemistry
Halogenated pyridines and pyrimidines are valuable intermediates in the synthesis of

pharmaceutically active compounds. The strategic placement of different halogens allows for

selective, stepwise functionalization through reactions like nucleophilic aromatic substitution

and cross-coupling reactions.
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For instance, the related compound, 5-Bromo-2-chloro-N-cyclopentylpyrimidin-4-amine (CAS:

733039-20-8), is a key intermediate in the synthesis of Palbociclib, a CDK4/6 inhibitor used for

the treatment of certain types of breast cancer.[8][9] The chloro and bromo substituents on the

pyrimidine ring offer differential reactivity, enabling sequential and site-selective introduction of

other functional groups.[8]

Role in Kinase Inhibitor Synthesis
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Caption: Role of halogenated heterocycles in kinase inhibitor synthesis.

The diverse reactivity of the C-Br, C-Cl, and C-I bonds allows for a modular approach to drug

design. This enables the rapid synthesis of a library of analogues for structure-activity

relationship (SAR) studies, a cornerstone of modern drug discovery.[10] The principles of

computer-aided drug design (CADD) and quantitative structure-activity relationship (QSAR) can

be applied to guide the design of these libraries.[10]

Conclusion
While the specific compound 5-Bromo-2-chloro-3-iodopyridin-4-amine is not readily

cataloged, the exploration of its close isomer, 5-Bromo-4-chloro-3-iodopyridin-2-amine, and

other related polysubstituted pyridinamines provides a clear framework for understanding the

synthesis and application of this important class of molecules. Their utility as versatile building

blocks in medicinal chemistry, particularly in the development of targeted therapies like kinase

inhibitors, is well-established. A thorough understanding of their synthesis, reactivity, and

handling is essential for any researcher or drug development professional working in this field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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